Cas no 456-48-4 (3-Fluorobenzaldehyde)

3-Fluorobenzaldehyde Properties

Names and Identifiers

• 3-Fluorobenzaldehyde
• 3'-FLUORO-BENZALDEHYDE
• M-FLUOROBENZALDEHYDE
• 3-fluoro-benzaldehyd
• Benzaldehyde, 3-fluoro-
• Benzaldehyde, m-fluoro-
• meta-Fluorobenzaldehyde
• Fluorobenzaldehyde2
• Fluorobenzaldehydecolorlessliq
• m-Fluorobenzaldehyde 3-Fluorobenzaldehyde
• 3-Fluorobenzenecarboxaldehyde
• 4-F-benzaldehyde
• Benzaldehyde,3-fluoro
• m-flluorobenzaldehyde
• Benzaldehyde,m-fluoro- (6CI,7CI,8CI)
• 3-Fluorophenylcarboxaldehyde
• NSC 66830
• 3-fluoro-benzaldehyde
• 3-FC6H4CHO
• PIKNVEVCWAAOMJ-UHFFFAOYSA-N
• NSC66830
• 3- Fluorobenzaldehyde
• PubChem3477
• 3-fluoro benzaldehyde
• 3-fluoranylbenzaldehyde
• KSC490M2F
• BENZALDEHYD
• AMY8742
• 3XU6KD28Y5
• F0189
• FT-0615713
• PS-9211
• InChI=1/C7H5FO/c8-7-3-1-2-6(4-7)5-9/h1-5
• NS00044068
• Q18466560
• 3-Fluorobenzaldehyde, 97%
• SCHEMBL24197
• AKOS000119734
• CS-W013534
• F2190-0628
• CHEMBL3884568
• EINECS 207-266-9
• CHEBI:156102
• A826866
• AC-10885
• NSC-66830
• 456-48-4
• DTXSID9060027
• BP-20265
• Z104476574
• MFCD00003348
• EN300-20045
• W-106120
• DTXCID3040439
• STK801410
• 3-Fluorobenzenecarboxaldehyde; 3-Fluorophenylcarboxaldehyde; NSC 66830; m-Fluorobenzaldehyde;
• DB-003386
• +Expand

• MDL： MFCD00003348
• InChIKey： PIKNVEVCWAAOMJ-UHFFFAOYSA-N
• Inchi： 1S/C7H5FO/c8-7-3-1-2-6(4-7)5-9/h1-5H
• SMILES： FC1=C([H])C([H])=C([H])C(C([H])=O)=C1[H]
• BRN： 970178

Computed Properties

• Exact Mass: 124.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.032443
• Heavy Atom Count: 9
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.63820
• PSA: 17.07000
• Refractive Index: n20/D 1.518(lit.)
• Boiling Point: 173°C(lit.)
• Melting Point: 173 C
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.17 g/mL at 25 °C(lit.)

3-Fluorobenzaldehyde Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S24/25-S37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1989 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：3

3-Fluorobenzaldehyde Customs Data

• HS CODE：29130000
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone